Cas no 45171-33-3 (2-Acetamido-2-deoxy-D-galacturonic Acid)

• Product Name: 2-Acetamido-2-deoxy-D-galacturonic Acid
• CAS No: 45171-33-3
• MF: C₈H₁₃NO₇
• MW: 235.191323041916
• CID: 825906
• Update Time: 2026-04-29

2-Acetamido-2-deoxy-D-galacturonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-2-deoxy-D-galacturonic Acid
• (2S,3R,4R,5R)-5-acetamido-3,4,6-trihydroxyoxane-2-carboxylic acid

Additional information on 2-Acetamido-2-deoxy-D-galacturonic Acid

Introduction to 2-Acetamido-2-deoxy-D-galacturonic Acid (CAS No. 45171-33-3)

2-Acetamido-2-deoxy-D-galacturonic Acid, with the chemical identifier CAS No. 45171-33-3, is a significant compound in the field of biochemical and pharmaceutical research. This molecule, belonging to the class of glycosaminoglycans (GAGs), has garnered considerable attention due to its structural and functional versatility. Its unique chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of therapeutic agents targeting inflammation, cancer, and metabolic disorders.

The structure of 2-Acetamido-2-deoxy-D-galacturonic Acid consists of a galacturonic acid core modified by the introduction of an acetylamino group at the C-2 position. This modification imparts enhanced stability and reactivity, making it a preferred building block for glycosylation processes. The compound's ability to participate in hydrogen bonding and its solubility in polar solvents further enhance its utility in pharmaceutical formulations.

In recent years, 2-Acetamido-2-deoxy-D-galacturonic Acid has been extensively studied for its role in modulating biological pathways. One of the most compelling areas of research involves its application in drug delivery systems. The compound's ability to form stable complexes with hydrophobic drugs has been exploited to enhance their bioavailability and targeted delivery. For instance, studies have demonstrated that incorporating 2-Acetamido-2-deoxy-D-galacturonic Acid into polymeric nanoparticles can significantly improve the circulation time of therapeutic agents, thereby increasing their efficacy.

Moreover, 2-Acetamido-2-deoxy-D-galacturonic Acid has shown promise in the field of regenerative medicine. Researchers have explored its potential as a scaffold material for tissue engineering applications. The compound's biocompatibility and ability to support cell adhesion make it an ideal candidate for creating artificial extracellular matrices. Preliminary studies indicate that hydrogels derived from 2-Acetamido-2-deoxy-D-galacturonic Acid can promote the growth of various cell types, including osteoblasts and chondrocytes, which are crucial for bone and cartilage regeneration.

Another area where 2-Acetamido-2-deoxy-D-galacturonic Acid has made significant contributions is in the development of anti-inflammatory agents. The compound's structural similarity to natural GAGs allows it to interact with various inflammatory mediators, including cytokines and growth factors. By inhibiting these interactions, 2-Acetamido-2-deoxy-D-galacturonic Acid can help modulate inflammatory responses, making it a potential therapeutic candidate for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Recent advancements in synthetic chemistry have also expanded the applications of 2-Acetamido-2-deoxy-D-galacturonic Acid. Researchers have developed novel synthetic routes that allow for the efficient production of derivatives with tailored properties. These derivatives exhibit enhanced stability, improved solubility, and novel biological activities, opening up new avenues for drug development. For example, modifications at the C-6 position have led to compounds with increased affinity for specific receptors, thereby enhancing their therapeutic potential.

The role of CAS No. 45171-33-3 in nanomedicine is another emerging field of interest. Nanoparticles functionalized with 2-Acetamido-2-deoxy-D-galacturonic Acid have been shown to exhibit improved targeting capabilities due to their ability to bind specifically to certain cell surface receptors. This property has been exploited in the development of targeted drug delivery systems for cancer therapy. By selectively accumulating in tumor tissues, these nanoparticles can deliver therapeutic agents more efficiently while minimizing side effects on healthy tissues.

In conclusion, 2-Acetamido-2-deoxy-D-galacturonic Acid (CAS No. 45171-33-3) is a versatile and highly functional compound with broad applications in pharmaceuticals, biotechnology, and regenerative medicine. Its unique structural features and biological activities make it an invaluable tool for researchers developing novel therapeutic agents and biomaterials. As research continues to uncover new applications for this compound, its significance in advancing medical science is likely to grow even further.